
Application Note: Quantitative Analysis of
Lanasol Yellow 4G using UV-Vis Spectroscopy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanasol Yellow 4G

Cat. No.: B3056300 Get Quote

Abstract
This application note provides a comprehensive protocol for the quantitative analysis of

Lanasol Yellow 4G, a reactive azo dye, using UV-Visible (UV-Vis) spectroscopy. The method

described herein is fundamental for researchers, scientists, and professionals in drug

development and textile industries for quality control, formulation analysis, and degradation

studies. This document outlines the instrumental parameters, preparation of standard solutions,

and the procedure for determining the concentration of Lanasol Yellow 4G in aqueous

solutions.

Introduction
Lanasol Yellow 4G is a reactive dye widely used in the textile industry.[1] Accurate and precise

quantification of this dye is crucial for monitoring dyeing processes, assessing effluent

treatment efficacy, and in the development of dye-based applications. UV-Vis spectroscopy

offers a rapid, simple, and non-destructive method for the quantitative analysis of chromophoric

compounds like Lanasol Yellow 4G. The analysis is based on the Beer-Lambert law, which

states that the absorbance of a solution is directly proportional to the concentration of the

analyte and the path length of the light through the solution. This application note details the

procedure for creating a calibration curve and subsequently determining the concentration of

an unknown sample of Lanasol Yellow 4G.
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A summary of the key chemical and physical properties of Lanasol Yellow 4G is presented in

Table 1. This information is essential for the accurate preparation of standard solutions.

Property Value Reference

Chemical Formula C₁₉H₁₄BrCl₂N₅NaO₈S₂ [2]

Molecular Weight 678.3 g/mol [2]

CAS Number 70247-70-0 [2]

Appearance Yellow Powder

Maximum Absorbance (λmax) ~400 nm

Table 1: Chemical and Physical Properties of Lanasol Yellow 4G

Experimental Protocol
Instrumentation and Materials

Spectrophotometer: A UV-Vis spectrophotometer capable of scanning in the range of 300-

600 nm.

Cuvettes: 1 cm path length quartz or polystyrene cuvettes.

Analytical Balance: For accurate weighing of the Lanasol Yellow 4G powder.

Volumetric Flasks: Grade A, various sizes (e.g., 100 mL, 50 mL, 25 mL, 10 mL).

Pipettes: Grade A, various sizes.

Lanasol Yellow 4G: Analytical standard.

Solvent: Deionized or distilled water.

Preparation of Stock Solution (e.g., 100 mg/L)
Accurately weigh 10.0 mg of Lanasol Yellow 4G powder using an analytical balance.

Quantitatively transfer the powder to a 100 mL volumetric flask.
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Add approximately 70 mL of deionized water to the flask and sonicate or swirl gently until the

dye is completely dissolved.

Bring the solution to the mark with deionized water.

Stopper the flask and invert it several times to ensure homogeneity. This is the stock

solution.

Preparation of Standard Solutions
Prepare a series of standard solutions by diluting the stock solution. An example set of

standards is provided in Table 2.

Standard
Concentration
(mg/L)

Volume of Stock
Solution (mL)

Final Volume (mL)

1 2.0 2.0 100

2 4.0 4.0 100

3 6.0 6.0 100

4 8.0 8.0 100

5 10.0 10.0 100

Table 2: Example Preparation of Standard Solutions

UV-Vis Spectroscopic Analysis
Turn on the UV-Vis spectrophotometer and allow it to warm up according to the

manufacturer's instructions.

Set the wavelength range to scan from 600 nm to 300 nm.

Use deionized water as the blank to zero the instrument.

Record the absorbance spectrum of the highest concentration standard solution to determine

the wavelength of maximum absorbance (λmax). Published data suggests this will be around

400 nm.
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Set the spectrophotometer to measure the absorbance at the determined λmax.

Measure the absorbance of each standard solution and the unknown sample solution.

Data Analysis
Construct a calibration curve by plotting the absorbance of the standard solutions (y-axis)

against their corresponding concentrations (x-axis).

Perform a linear regression analysis on the data points. The resulting equation will be in the

form of y = mx + c, where 'y' is the absorbance, 'm' is the slope (related to the molar

absorptivity), 'x' is the concentration, and 'c' is the y-intercept (which should be close to zero).

The coefficient of determination (R²) should be close to 1 (typically > 0.995) for a good linear

fit.

Determine the concentration of the unknown sample by measuring its absorbance and

calculating the concentration using the equation from the linear regression.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the quantitative analysis of Lanasol Yellow
4G using UV-Vis spectroscopy.
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Experimental Workflow for UV-Vis Analysis of Lanasol Yellow 4G

Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for Lanasol Yellow 4G analysis.
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Conclusion
This application note provides a straightforward and reliable method for the quantitative

determination of Lanasol Yellow 4G using UV-Vis spectroscopy. By following the detailed

protocol for preparing standard solutions and constructing a calibration curve, researchers can

accurately measure the concentration of this dye in various aqueous samples. This method is

adaptable for different concentration ranges by adjusting the concentrations of the standard

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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